Cas no 1326896-27-8 (1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326896-27-8
• MF: C₂₀H₁₅ClN₆O
• MW: 390.825701951981
• CID: 5321882
• Update Time: 2025-10-22

1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-(pyridin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(4-chlorophenyl)-5-pyridin-3-yl-N-(pyridin-3-ylmethyl)triazole-4-carboxamide
• STL126793
• 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C20H15ClN6O/c21-16-5-7-17(8-6-16)27-19(15-4-2-10-23-13-15)18(25-26-27)20(28)24-12-14-3-1-9-22-11-14/h1-11,13H,12H2,(H,24,28)
• InChI Key： LRUBLHLJHNQMAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2C=NC=CC=2)=C(C(NCC2C=NC=CC=2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 515
• XLogP3: 2.6
• Topological Polar Surface Area: 85.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326896-27-8)

The compound 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326896-27-8) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This triazole-carboxamide derivative features a unique combination of a chlorophenyl group, two pyridinyl moieties, and a 1,2,3-triazole core, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural resemblance to known bioactive compounds.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide due to their versatile pharmacological properties. The presence of both pyridine and triazole rings in this molecule enhances its ability to interact with biological targets, a feature that aligns with current trends in targeted therapy and precision medicine. This compound’s CAS number 1326896-27-8 is frequently searched in academic databases, reflecting its relevance in ongoing research.

One of the key advantages of 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide lies in its synthetic accessibility. The click chemistry approach, which is widely used to construct 1,2,3-triazole scaffolds, can be employed to synthesize this compound efficiently. This method is highly favored in modern drug discovery due to its high yield, mild reaction conditions, and compatibility with diverse functional groups. Such synthetic flexibility makes CAS 1326896-27-8 a valuable intermediate for developing novel therapeutic agents.

The pharmacological potential of 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide is further underscored by its structural similarity to approved drugs containing pyridine and triazole motifs. These structural elements are known to contribute to drug-likeness, improving solubility, bioavailability, and target binding affinity. As the pharmaceutical industry shifts toward small-molecule inhibitors, compounds like 1326896-27-8 are increasingly studied for their potential in treating diseases such as cancer, inflammation, and infectious disorders.

From a computational chemistry perspective, 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide offers intriguing opportunities for molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. Researchers are leveraging AI-driven drug design tools to predict its interactions with proteins and enzymes, accelerating the identification of potential therapeutic applications. This aligns with the broader trend of integrating machine learning in drug discovery to reduce development timelines and costs.

In conclusion, 1-(4-chlorophenyl)-5-(pyridin-3-yl)-N-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326896-27-8) represents a compelling case study in the intersection of medicinal chemistry, synthetic methodology, and computational biology. Its multifaceted properties and adaptability to modern drug discovery paradigms make it a subject of ongoing investigation. As the demand for innovative therapeutics grows, compounds like this will continue to play a pivotal role in advancing biomedical science.